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Compound of Interest

Compound Name: Ucf-101

Cat. No.: B7773182

For researchers, scientists, and drug development professionals handling UCF-101, a selective
inhibitor of the pro-apoptotic mitochondrial serine protease Omi/HtrA2, adherence to proper
disposal protocols is critical for laboratory safety and environmental protection. While a specific
Safety Data Sheet (SDS) for UCF-101 is not publicly available, this document outlines the
essential procedures for its safe handling and disposal based on its known properties and
general laboratory chemical waste guidelines.

Crucially, before proceeding with any disposal, users must obtain the official Safety Data Sheet
(SDS) for UCF-101 from the manufacturer or supplier. The SDS will provide detailed and
specific information regarding the hazards, handling, and disposal of this compound. The
following procedures are based on general best practices for chemical waste management and
should be supplemented by the information in the official SDS.

UCF-101 Chemical and Physical Properties

The following table summarizes the known properties of UCF-101. This information is essential

for understanding its handling and storage requirements.
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Property Value Source

Light orange to dark orange

Appearance [1]
powder

Molecular Formula C27H17N30sS

Molecular Weight 495.51 g/mol

N Soluble in DMSO (5 mg/mL,
Solubility ) ] [1]
with warming)

Storage Temperature -20°C [1]

. _ . Selective inhibitor of
Biochemical Activity OMmi/HrA2 prot [2]
mi/HtrA2 protease

Experimental Protocols: Disposal of UCF-101

The following step-by-step guide provides a general protocol for the safe disposal of UCF-101.
This procedure is modeled on hazardous waste guidelines from institutions like the University
of Central Florida (UCF) and should be adapted to comply with your institution's specific
policies and the forthcoming details from the UCF-101 SDS.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling UCF-101, including:
o Nitrile gloves
o Safety glasses or goggles
o Alab coat

2. Waste Collection:

o Solid Waste:

o Collect UCF-101 powder, contaminated weigh boats, and other solid materials in a
designated, compatible, and clearly labeled hazardous waste container.
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o The container should be a screw-top vial or a sealable bag.

Liquid Waste:

o For solutions of UCF-101 (e.g., dissolved in DMSO), collect the liquid waste in a
designated, leak-proof, and chemically compatible container with a screw-top lid.

o Do not mix UCF-101 waste with other incompatible chemical waste streams.

o Leave at least 10% headspace in the container to allow for vapor expansion.

. Labeling of Waste Containers:

Immediately label the waste container with a hazardous waste tag as soon as the first drop
of waste is added.

The label must include:

The words "Hazardous Waste"

[e]

o

The full chemical name: "UCF-101"

[¢]

The solvent used (e.g., "in DMSQO")

[e]

The approximate concentration and quantity

The date of accumulation

[e]

o

The name of the principal investigator and the laboratory information

. Storage of Chemical Waste:

Store the labeled hazardous waste container in a designated satellite accumulation area
within the laboratory.

Ensure the storage area is secure and away from general laboratory traffic.

The container must be kept closed at all times, except when adding waste.
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» Store in secondary containment to prevent spills.
5. Arranging for Disposal:

o Once the waste container is full or has reached your institution's storage time limit, arrange
for its disposal through your institution's Environmental Health and Safety (EHS) department.

» Follow your institution's specific procedures for requesting a hazardous waste pickup.
6. Spill Management:

 In the event of a small spill of UCF-101 powder, carefully sweep it up with a dustpan and
brush, avoiding the creation of dust, and place it in the designated solid hazardous waste
container.

o For a small liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or
commercial absorbent pads) and place the contaminated materials in the hazardous waste
container.

o For larger spills, evacuate the area and contact your institution's EHS department
immediately.

Visualizing the Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of UCF-101.
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UCF-101 Disposal Workflow
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Start: Handling UCF-101
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No Yes

Waste Segregation & Jollection

Collect Liquid Waste Collect Solid Waste Follow Spill Management Protocol
(e.g., in DMSO solution) (e.g., powder, contaminated items) (Absorb, Collect, Decontaminate)

Container Management

» Label Hazardous Waste Container | <t
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:

Store in Designated Satellite
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Final Djisposal
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Caption: General workflow for the safe disposal of UCF-101.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Disposal Procedures for UCF-
101]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7773182#ucf-101-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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